Cas no 127321-19-1 (3-(4-Hydroxy-2-methoxyphenyl)-2-propenal)

• Product Name: 3-(4-Hydroxy-2-methoxyphenyl)-2-propenal
• CAS No: 127321-19-1
• MF: C₁₀H₁₀O₃
• MW: 178.185
• CID: 2769342
• PubChem ID: 5374604
• Update Time: 2024-03-02

3-(4-Hydroxy-2-methoxyphenyl)-2-propenal Chemical and Physical Properties

Names and Identifiers

• DTXSID20345026
• 127321-19-1
• 2-Propenal, 3-(4-hydroxy-2-methoxyphenyl)-
• 221029-53-4
• CHEBI:189757
• (2E)-3-(4-Hydroxy-2-methoxyphenyl)-2-propenal #
• 3-(4-Hydroxy-2-methoxyphenyl)-2-propenal
• (E)-3-(4-hydroxy-2-methoxyphenyl)prop-2-enal
• 4-Hydroxy-2-methoxycinnamaldehyde
• (2E)-3-(4-hydroxy-2-methoxyphenyl)prop-2-enal
• SCHEMBL1682630
• EN300-1842507
• MRCGVXARHKOYKU-NSCUHMNNSA-N
• (2E)-3-(4-Hydroxy-2-methoxyphenyl)-2-propenal

• Inchi： InChI=1S/C10H10O3/c1-13-10-7-9(12)5-4-8(10)3-2-6-11/h2-7,12H,1H3/b3-2+
• InChI Key： MRCGVXARHKOYKU-NSCUHMNNSA-N
• SMILES： COC1=C(C=CC(=C1)O)C=CC=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols